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Compound of Interest

Compound Name: Beflubutamid

Cat. No.: B1667910

Introduction

Beflubutamid is a selective herbicide used for the control of broad-leaved weeds in cereal
crops.[1] Monitoring its residues in agricultural commodities is crucial to ensure food safety and
compliance with regulatory limits. This document provides detailed analytical methods for the
determination of beflubutamid residues in wheat and rice using the QUEChERS (Quick, Easy,
Cheap, Effective, Rugged, and Safe) extraction method followed by analysis with Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Quantitative Data Summary

The following table summarizes the typical quantitative performance data for the analysis of
beflubutamid in wheat and rice matrices. These values are based on established multi-residue
methods and serve as a general guideline. Actual performance may vary based on laboratory
conditions and instrumentation.
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Parameter Wheat Rice Reference
Limit of Detection 0.005 ik 0.005 i 2]

) m ) m
(LOD) g/kg g/kg
Limit of Quantitation 0.01 ma/k 0.01 ma/k P11

.01 mg/kg U1 mg/kg
(LOQ)
Recovery (%) 70-120% 70-120%
Relative Standard

< 20% < 20%

Deviation (RSD)

Experimental Protocols

A modified QUEChERS protocol is employed for the extraction of beflubutamid from wheat

and rice samples. This is followed by sensitive and selective detection using LC-MS/MS.

Sample Preparation and Extraction (QUEChERS)
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Homogenize Cr
(Wheat Grain or Rice Grain)

Liquid Chromatography

Inject Final Extract

'

C18 Reverse-Phase Column

'

Gradient Elution:
Water (with Formic Acid) &
Acetonitrile (with Formic Acid)

Tandem Mass| Spectrometry

Electrospray lonization (ESI+)

'

Multiple Reaction Monitoring (MRM)

'

Detection & Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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